Cas no 178425-91-7 (3-(4-methoxyphenyl)aminopropanoic Acid)

• Product Name: 3-(4-methoxyphenyl)aminopropanoic Acid
• CAS No: 178425-91-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 112878
• PubChem ID: 2432663
• Update Time: 2025-06-11

3-(4-methoxyphenyl)aminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-(4-methoxyphenyl)-
• 3-(4-Methoxyphenylamino)propanoic acid
• 3-(4-methoxyanilino)propanoic acid
• 3-(4-METHOXY-PHENYLAMINO)-PROPIONIC ACID
• 3-((4-Methoxyphenyl)amino)propanoic acid
• 3-[(4-methoxyphenyl)amino]propanoic acid
• Enamine_005404
• EN300-04879
• 178425-91-7
• AKOS000298409
• Z56921145
• HMS1409F14
• 3-(4-methoxyanilino)propionic acid
• HLBRZWKCTRYLRH-UHFFFAOYSA-N
• beta-Alanine, N-(4-methoxyphenyl)-
• DTXSID20368639
• CHALCONEALPHA,BETA-EPOXIDE
• SCHEMBL3203778
• MFCD03988000
• 3-((4-Methoxyphenyl)amino)propanoicacid
• CS-0117099
• 3-(4-methoxyphenyl)aminopropanoic Acid

• MDL： MFCD03988000
• Inchi： 1S/C10H13NO3/c1-14-9-4-2-8(3-5-9)11-7-6-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： HLBRZWKCTRYLRH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCC(=O)O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Additional information on 3-(4-methoxyphenyl)aminopropanoic Acid

3-(4-Methoxyphenyl)Aminopropanoic Acid: A Comprehensive Overview

3-(4-Methoxyphenyl)Aminopropanoic Acid, also known by its CAS number 178425-91-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines an amino group attached to a propanoic acid backbone and a methoxy-substituted phenyl ring. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(4-Methoxyphenyl)Aminopropanoic Acid typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of pharmacological applications, 3-(4-Methoxyphenyl)Aminopropanoic Acid has shown promise as a precursor for drug development. Its ability to modulate cellular signaling pathways makes it a potential candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. For instance, studies have demonstrated its role in inhibiting key enzymes involved in the progression of Alzheimer's disease, highlighting its therapeutic potential.

Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The amino and carboxylic acid groups in its structure facilitate strong intermolecular interactions, leading to materials with enhanced mechanical properties and biocompatibility. Recent research has focused on incorporating this compound into bioresorbable scaffolds for tissue engineering, showcasing its versatility across disciplines.

The environmental impact of 3-(4-Methoxyphenyl)Aminopropanoic Acid has also been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems under controlled conditions. However, further research is needed to assess its long-term effects in various environmental settings.

In conclusion, 3-(4-Methoxyphenyl)Aminopropanoic Acid (CAS No. 178425-91-7) is a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure and functional groups continue to drive innovative research, positioning it as a key molecule in the development of novel therapeutics and advanced materials.